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Cat. No.: B085369

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying
the leaching of dioctadecyl phthalate (DODP), a high molecular weight phthalate plasticizer,
from various plastic materials. Understanding the migration of DODP is critical for assessing
potential human exposure and ensuring the safety of pharmaceutical packaging, medical
devices, and food contact materials.

Introduction to Dioctadecyl Phthalate (DODP)
Leaching

Dioctadecyl phthalate (DODP) is utilized in plastic formulations, particularly in polyvinyl
chloride (PVC), to impart flexibility and durability. However, as DODP is not chemically bound to
the polymer matrix, it can migrate or "leach" from the plastic into contacting substances over
time.[1] The rate and extent of this leaching are influenced by several factors, including the type
of plastic, the nature of the contacting medium (e.g., food simulants, pharmaceutical
formulations), temperature, and duration of contact.[1][2] Due to the potential for human
exposure and the classification of some phthalates as endocrine disruptors, rigorous testing for
DODP migration is a crucial aspect of product safety and regulatory compliance.[2]

Experimental Protocols
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This section outlines detailed protocols for conducting DODP leaching studies, from sample
preparation to analytical quantification.

Protocol for Migration Testing from Plastic Sheeting into
Food Simulants

This protocol is adapted from established methods for testing phthalate migration from food
contact materials.[3][4]

Objective: To quantify the migration of DODP from plastic sheeting into various food simulants
under controlled conditions.

Materials:
» Plastic sheeting containing DODP

e Food Simulants:

o

10% (v/v) ethanol in deionized water (Simulant A)

o

3% (w/v) acetic acid in deionized water (Simulant B)

[¢]

50% (v/v) ethanol in deionized water (Simulant D2, for fatty foods)

[¢]

Olive oil (alternative for Simulant D2)

» Glass migration cells or containers with inert lids

¢ Incubator or oven capable of maintaining constant temperature
e Analytical balance

e Hexane (HPLC grade)

 Internal standard (e.g., deuterated DODP or another high molecular weight phthalate not
present in the sample)

e Gas chromatograph with mass spectrometer (GC-MS)
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Procedure:

o Sample Preparation: Cut the plastic sheeting into uniform pieces with a known surface area
(e.g., 1 dm?). Clean the surface of the plastic samples with a lint-free cloth to remove any
surface contaminants.

o Migration Setup: Place a prepared plastic sample into a glass migration cell. Add a specific
volume of the pre-conditioned food simulant to achieve a surface area-to-volume ratio of 6
dm?/L. Seal the cell tightly with an inert lid.

 Incubation: Place the migration cells in an incubator at a specified temperature (e.g., 40°C or
60°C) for a defined period (e.g., 10 days for long-term storage simulation). The exact
conditions should reflect the intended use of the plastic material.

o Sample Collection: After the incubation period, remove the cells from the incubator and allow
them to cool to room temperature. Carefully remove the plastic sample.

o Extraction:

o For Aqueous Simulants (A and B): Transfer a known volume of the simulant to a
separatory funnel. Add a known amount of internal standard. Perform a liquid-liquid
extraction with hexane (e.g., 3 x 30 mL). Combine the hexane extracts and concentrate to
a final volume of 1 mL under a gentle stream of nitrogen.

o For Ethanolic Simulant (D2): The simulant can often be directly injected into the GC-MS
after the addition of an internal standard. If concentration is needed, a similar liquid-liquid
extraction with hexane can be performed.

o For Olive Oil: A more complex extraction and clean-up procedure may be required, such
as solid-phase extraction (SPE), to remove the fatty matrix before GC-MS analysis.

e Analytical Quantification: Analyze the final extract using GC-MS. The quantification of DODP
is achieved by comparing the peak area of DODP to that of the internal standard and using a
calibration curve.
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Protocol for Leaching from Plastic Tubing into
Pharmaceutical Solvents

This protocol is designed to simulate the leaching of DODP from plastic tubing used in

pharmaceutical manufacturing or medical applications.

Objective: To determine the amount of DODP that leaches from plastic tubing into various

pharmaceutical solvents.

Materials:

Plastic tubing containing DODP

Pharmaceutical Solvents (e.g., Water for Injection (WFI), saline, ethanol solutions, lipid
emulsions)

Peristaltic pump

Glass collection vessels

Analytical instrumentation (GC-MS or HPLC-UV)
Hexane (HPLC grade)

Internal standard

Procedure:

System Setup: Create a closed-loop system where the pharmaceutical solvent is circulated
through a known length of the plastic tubing using a peristaltic pump. The entire system,
including the solvent reservoir, should be made of inert materials (e.g., glass, stainless
steel).

Leaching Study: Fill the system with a known volume of the test solvent. Circulate the
solvent at a defined flow rate and temperature for a specified duration (e.g., 24, 48, and 72
hours).

Sample Collection: At each time point, collect an aliquot of the solvent from the reservoir.
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o Sample Preparation: Prepare the collected samples for analysis. For aqueous solutions, a
liquid-liquid extraction with hexane is typically performed. For organic solvents, direct
injection or dilution may be possible. Add an internal standard to each sample before
extraction or dilution.

e Analysis: Quantify the concentration of DODP in the samples using a validated analytical
method such as GC-MS or HPLC-UV.

Data Presentation

The following tables present illustrative data for the leaching of high molecular weight
phthalates from plastic materials. Note that specific quantitative data for DODP is limited in
publicly available literature; therefore, data for similar long-chain phthalates are provided as

examples.

Table 1: lllustrative Migration of High Molecular Weight Phthalates from PVC into Food
Simulants. This table provides example data on the migration of Di-isononyl phthalate (DINP)
and Di-isodecyl phthalate (DIDP) from PVC into food simulants after 10 days at 40°C.

Food Simulant DINP Migration (mg/kg) DIDP Migration (mgl/kg)
10% Ethanol 0.8 0.5
3% Acetic Acid 0.3 0.2
50% Ethanol 25 1.8
Olive Ol 5.2 4.1

Data are hypothetical and for illustrative purposes based on typical migration behavior of high
molecular weight phthalates.

Table 2: lllustrative Leaching of DEHP from PVC Tubing into Different Solvents over Time. This
table shows example data for the leaching of Di(2-ethylhexyl) phthalate (DEHP), another
common plasticizer, from PVC tubing at room temperature.
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. Leached DEHP in Leached DEHP in
Leached DEHP in

Time (hours) . 5% Dextrose Lipid Emulsion
Saline (pg/mL)
(ng/mL) (ng/mL)
24 0.5 0.8 15.2
48 0.9 15 28.9
72 14 2.3 45.7

This data is illustrative and based on the known behavior of DEHP leaching into various

intravenous fluids.

Mandatory Visualizations
Experimental Workflow for DODP Leaching Study
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Caption: Experimental workflow for a typical DODP leaching study.
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Generalized Metabolic Pathway of High Molecular
Weight Phthalates

High molecular weight phthalates like DODP are generally metabolized in a two-phase
process.[5] The initial step involves the hydrolysis of one of the ester bonds, followed by
oxidation of the long alkyl chain.[5]

Dioctadecyl Phthalate
(DODP)

Phase | Hydrolysis
Esterases/Lipases)

Phase I: Oxidation
CYP450 enzymes)

Phase Il: Glucuronidation

Urinary & Fecal
Excretion

Click to download full resolution via product page

Caption: Generalized metabolic pathway for high molecular weight phthalates.
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Conclusion

The protocols and information provided in these application notes offer a robust framework for
investigating the leaching of dioctadecyl phthalate from plastic materials. Adherence to these
standardized methods will ensure the generation of reliable and comparable data, which is
essential for risk assessment and the development of safer products for the pharmaceutical,
medical, and food industries. While specific quantitative data for DODP remains an area for
further research, the methodologies outlined here provide the necessary tools to generate such
critical information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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